1670-26-4

Sphingosylphosphorylcholine

In Stock

• CAS RN:
• 1670-26-4

• Formula:
• C23H50N2O5P+

• InChI:
• InChI=1S/C23H49N2O5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)22(24)21-30-31(27,28)29-20-19-25(2,3)4/h17-18,22-23,26H,5-16,19-21,24H2,1-4H3/p+1/b18-17+/t22-,23+/m0/s1

• InChIKey:
• JLVSPVFPBBFMBE-HXSWCURESA-N

• D-erythro Lysosphingomyelin is a bioactive sphingolipid. It is an agonist of sphingosine-1-phosphate receptor 1 (S1P1), S1P2, and S1P3 (EC50s = 167.7, 368.1, and 482.6 nM, respectively, for the human receptors). D-erythro Lysosphingomyelin is also an agonist of the orphan receptor ovarian cancer G protein-coupled receptor 1 (ORG1) that induces calcium accumulation in cells overexpressing OGR1 (EC50 = ~35 nM). Levels of D-erythro lysosphingomyelin are increased in skin isolated from patients with atopic dermatitis, as well as postmortem brain from patients with Niemann-Pick disease type A, but not type B.
  Lyso SM (d18:1), also known as sphingosylphosphorylcholine (SPC), is a bioactive lipid molecule. This lysophospholipid is present in normal blood plasma, ascites and various tissues.
  Sphingosylphosphocholine acid is a cationic phosphosphingolipid consisting of sphingosi...

2-(4-allyl-3,5-dioxo-3,4-dihydro-2H-pyridazino[4,5-b][1,4]thiazin-6(5H)-yl)-N-(4-methoxyphenyl)acetamide

In Stock

• CAS RN:
• 1251670-26-4

• Formula:
• C18H18N4O4S

• InChI:
• InChI=1S/C18H18N4O4S/c1-3-8-21-16(24)11-27-14-9-19-22(18(25)17(14)21)10-15(23)20-12-4-6-13(26-2)7-5-12/h3-7,9H,1,8,10-11H2,2H3,(H,20,23)

• InChIKey:
• DMOBHRPBNKHMRN-UHFFFAOYSA-N

• 2-(4-allyl-3,5-dioxo-3,4-dihydro-2H-pyridazino[4,5-b][1,4]thiazin-6(5H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C18H18N4O4S and its molecular weight is 386.43. The purity is usually 95%.